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Compound of Interest

Gossypetin 3-sophoroside-8-
Compound Name:
glucoside

cat. No.: B15588359

An In-Depth Technical Guide to Gossypetin 3-
sophoroside-8-glucoside

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, isolation,
and potential biological activities of Gossypetin 3-sophoroside-8-glucoside, a complex
flavonol glycoside. The information is curated for professionals in the fields of natural product
chemistry, pharmacology, and drug development.

Chemical Identity and Properties

Gossypetin 3-sophoroside-8-glucoside is a flavonoid glycoside, a class of natural
compounds known for their diverse biological activities. Its core structure is based on the
flavonol gossypetin, which is substituted with three sugar moieties.
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Property Value Citation(s)
CAS Number 77306-93-5 [1]
Molecular Formula C33H40023 [1]
Molecular Weight 804.66 g/mol

Class Flavonol Glycoside [1]

Aerial parts of Equisetum
Natural Source [1]
hyemale L.

Isolation and Characterization

While a specific, detailed protocol for the isolation of Gossypetin 3-sophoroside-8-glucoside
is not readily available in the public domain, a general methodology for the extraction and
purification of flavonoid glycosides from plant material can be adapted. The following workflow
outlines a plausible approach based on established techniques for similar compounds.
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A generalized workflow for the isolation and characterization of flavonoid glycosides.

Experimental Protocols:

A detailed experimental protocol for a related compound, gossypetin-3'-O-glucoside, provides
valuable insights into the characterization process. Spectroscopic techniques such as 1H NMR
and 13C NMR are crucial for structural elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

While the specific NMR data for Gossypetin 3-sophoroside-8-glucoside is not available, the
data for the closely related gossypetin-3'-O-glucoside can serve as a reference for identifying
the core gossypetin structure and the attached glucoside moieties.[2][3] The presence of a
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sophoroside (a disaccharide of two glucose units) at the 3-position and a glucoside at the 8-
position would be confirmed by detailed 2D NMR experiments (COSY, HSQC, HMBC).

Technique Purpose

To determine the number and types of protons
1H NMR in the molecule, including those on the aromatic

rings and the sugar units.

To identify the number and types of carbon
13C NMR atoms, distinguishing between aromatic,

carbonyl, and sugar carbons.

To establish proton-proton correlations within
Cosy the same spin system, aiding in the assignment

of protons within each sugar and the aglycone.

To correlate directly bonded proton and carbon

HSQC
atoms.
To identify long-range proton-carbon
correlations, which are critical for determining
HMBC the attachment points of the sugar moieties to

the aglycone and the linkage between the two

glucose units of the sophoroside.

Biological Activity and Signaling Pathways

Research on the specific biological activities of Gossypetin 3-sophoroside-8-glucoside is
limited. However, studies on the aglycone, gossypetin, and other closely related glycosides
provide strong indications of its potential pharmacological effects, particularly in the realms of
anti-inflammatory and neuroprotective activities.

A study on a similar compound, Gossypetin-3'-O-glycoside, demonstrated its ability to modulate
the hypothalamic-pituitary-adrenal (HPA) axis, a key regulator of the stress response.[4] This
compound was found to down-regulate the expression of pro-inflammatory cytokines,
suggesting a potent anti-inflammatory effect.[4]
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The anti-inflammatory actions of gossypetin and its derivatives are often linked to the inhibition
of the NF-kB signaling pathway. This pathway is a central mediator of inflammatory responses,
and its inhibition leads to a reduction in the production of various pro-inflammatory molecules.
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Hypothesized anti-inflammatory mechanism via NF-kB inhibition.

Potential Therapeutic Applications:

Given the established anti-inflammatory and antioxidant properties of the gossypetin core and
related glycosides, Gossypetin 3-sophoroside-8-glucoside represents a promising candidate
for further investigation in the following areas:

 Inflammatory Disorders: Its potential to inhibit key inflammatory pathways suggests utility in
conditions such as arthritis, inflammatory bowel disease, and neuroinflammation.

o Neurodegenerative Diseases: The neuroprotective effects observed with similar compounds
indicate that it could be explored for its therapeutic potential in diseases like Alzheimer's and
Parkinson's.[4]
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e Oncology: The aglycone gossypetin has been shown to suppress the growth of
osteosarcoma cells and modulate inflammatory cytokine production in the tumor
microenvironment.[5][6]

Future Directions

To fully elucidate the therapeutic potential of Gossypetin 3-sophoroside-8-glucoside, further
research is warranted. Key areas for future investigation include:

o Development of a standardized isolation and purification protocol from Equisetum hyemale
to ensure a consistent supply for research purposes.

o Complete structural elucidation using advanced 2D NMR techniques to confirm the precise
glycosidic linkages.

 In-depth in vitro and in vivo studies to specifically determine its biological activities, including
its anti-inflammatory, antioxidant, neuroprotective, and anti-cancer effects.

 Investigation of its mechanism of action, focusing on its interaction with specific signaling
pathways and molecular targets.

This technical guide serves as a foundational resource for researchers and drug development
professionals interested in Gossypetin 3-sophoroside-8-glucoside. The provided
information, compiled from available scientific literature, highlights the potential of this complex
natural product and underscores the need for further dedicated research to unlock its
therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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